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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 1,9-Dibromononane.

This guide provides comprehensive, step-by-step procedures for the safe handling of 1,9-
Dibromononane, a valuable research chemical. Adherence to these protocols is critical to
ensure personal safety and maintain a secure laboratory environment. The toxicological
properties of this material have not been fully investigated, warranting cautious handling.[1]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 1,9-Dibromononane is
fundamental to its safe handling. This data, summarized in the table below, has been compiled
from various safety data sheets.
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Property Value

Molecular Formula C9H18Br2

Molecular Weight 286.05 g/mol [2][3][4][5]
Appearance Clear, very light yellow liquid[1]
Odor Odorless|[6][7]

Boiling Point 285-288 °C (lit.)[2][8]

Density 1.407 g/mL at 25 °C (lit.)[2][8][9]
Flash Point 113 °C (235.4 °F) - closed cup[2][3]
Refractive Index n20/D 1.496 (lit.)[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,9-Dibromononane
to minimize exposure and ensure personal safety.

Core PPE Requirements
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

[6]7]

Protects against potential eye
irritation from splashes or

vapors.[1]

Skin Protection

Appropriate protective gloves
and clothing to prevent skin

exposure.[1][6]

Prevents skin irritation upon
contact.[1][9]

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant

respirator use.[1]

Protects against respiratory
tract irritation from inhalation of

vapors.[1][9]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1,9-Dibromononane is crucial. The following workflow

outlines the necessary steps from preparation to post-handling procedures.
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Workflow for Handling 1,9-Dibromononane
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Workflow for Handling 1,9-Dibromononane
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Detailed Experimental Protocol

e Preparation:

o Before handling, ensure you are wearing the appropriate personal protective equipment:
chemical safety goggles, gloves, and a lab coat.[1][6]

o Work in a well-ventilated area, such as a chemical fume hood, to keep airborne
concentrations low.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[1]

o Have absorbent, non-combustible material like sand, earth, or vermiculite available for spill
control. Do not use combustible materials such as sawdust.[1]

e Handling:

[¢]

Avoid direct contact with eyes, skin, and clothing.[1][6]

[¢]

Avoid breathing in vapors.[1][7]

[e]

Keep the container tightly closed when not in use.[1][6]

o

Wash hands thoroughly after handling the chemical.[1][6]
o Storage:
o Store in a tightly closed container.[1][6]

o Keep in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[1][6][7]

Emergency and Disposal Plan
First Aid Measures

In the event of exposure, immediate action is critical.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Wash clothing before reuse.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical assistance.[1][6]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Spill and Disposal Procedures

Proper containment and disposal are essential to prevent environmental contamination and
ensure safety.
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Spill and Disposal Logical Relationship
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'
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'

Follow Local and National Regulations
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Spill and Disposal Logical Relationship

o Spill Cleanup:

o Ensure proper personal protective equipment is worn as indicated in the PPE section.[1]

o Clean up spills immediately.[1]
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o Absorb the spill using an inert, non-combustible material such as earth, sand, or
vermiculite.[1][6]

o Collect the absorbed material and place it into a suitable, closed container for disposal.[6]

[7]
o Ensure the area is well-ventilated.[1]
e Disposal:

o Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste.[1]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[1] Consult with your institution's environmental health and safety office for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 1,9-
Dibromononane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346018#personal-protective-equipment-for-
handling-1-9-dibromononane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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